Cas no 2098064-89-0 (1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide)

• Product Name: 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide
• CAS No: 2098064-89-0
• MF: C₁₀H₉F₂N₅
• MW: 237.208767652512
• CID: 5726685
• PubChem ID: 121210838
• Update Time: 2025-10-31

1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• starbld0039226
• 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide
• F2198-0495
• 2098064-89-0
• 2-(difluoromethyl)-5-pyridin-3-ylpyrazole-3-carboximidamide
• AKOS026720929

• Inchi： 1S/C10H9F2N5/c11-10(12)17-8(9(13)14)4-7(16-17)6-2-1-3-15-5-6/h1-5,10H,(H3,13,14)
• InChI Key： CCTNYPLHZFHGOX-UHFFFAOYSA-N
• SMILES： FC(N1C(C(=N)N)=CC(C2C=NC=CC=2)=N1)F

Computed Properties

• Exact Mass: 237.08260163g/mol
• Monoisotopic Mass: 237.08260163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide

Introduction to 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide (CAS No. 2098064-89-0)

1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide (CAS No. 2098064-89-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structure of this compound, featuring a difluoromethyl group and a pyridine ring, contributes to its distinct pharmacological profile.

The chemical structure of 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide can be represented as follows: C₁₂H₁₀F₂N₄. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the pyridine ring imparts additional biological activity. These structural features make it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide in treating inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide has also shown promise in cancer research. A study in the European Journal of Medicinal Chemistry reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism underlying this cytotoxicity is thought to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its therapeutic potential, the synthesis and characterization of 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide have been extensively studied. The compound can be synthesized via a multi-step process involving the reaction of 3-pyridinecarbaldehyde with hydrazine hydrate to form 3-(pyridin-3-yl)hydrazine, followed by condensation with difluoroacetic acid and subsequent amidation. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been used to confirm its structure and purity.

The pharmacokinetic properties of 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide have also been investigated. Preclinical studies in animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical development.

In conclusion, 1-(difluoromethyl)-3-(pyridin-3-yl)-1H-pyrazole-5-carboximidamide (CAS No. 2098064-89-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its use in clinical settings.